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Compound of Interest

Compound Name: N-Desmethylvenlafaxine

Cat. No.: B015947

For Immediate Release

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
document provides essential, step-by-step guidance for the proper disposal of N-
Desmethylvenlafaxine, a metabolite of the antidepressant venlafaxine. Adherence to these
procedures is vital for personnel safety, environmental protection, and regulatory compliance.

N-Desmethylvenlafaxine is classified as harmful if swallowed and causes serious eye
irritation.[1] Furthermore, studies have indicated that venlafaxine and its metabolites are not
effectively removed by conventional wastewater treatment processes and can negatively
impact aquatic organisms.[2][3] Therefore, it is imperative that this compound is not disposed of
down the drain or in regular trash.

Disposal Procedures

The proper disposal of N-Desmethylvenlafaxine should be handled as a hazardous chemical
waste. The following steps outline the recommended procedure:

o Waste Identification and Classification:

o Label N-Desmethylvenlafaxine waste clearly as "Hazardous Waste" and include the full
chemical name.
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o While a specific EPA waste code for N-Desmethylvenlafaxine is not readily available, it
should be managed as a non-specified chemical waste. Consult with your institution's
Environmental Health and Safety (EHS) office for specific guidance on waste profiling.

e Segregation and Storage:

o Collect all N-Desmethylvenlafaxine waste (pure compound, contaminated labware, and
solutions) in a dedicated, properly labeled, and sealed container.

o The container should be made of a material compatible with the chemical and stored in a
designated hazardous waste accumulation area within the laboratory.

o Do not mix N-Desmethylvenlafaxine waste with other waste streams unless explicitly
permitted by your institution's EHS guidelines.

o Personal Protective Equipment (PPE):

o When handling N-Desmethylvenlafaxine waste, always wear appropriate PPE, including
safety glasses or goggles, a lab coat, and chemical-resistant gloves.

» Disposal Request and Pickup:

o Once the waste container is full or has reached the accumulation time limit set by your
institution (typically 90 or 180 days), submit a hazardous waste pickup request to your
EHS department.

o EHS will arrange for collection by a licensed hazardous waste disposal vendor.
» Final Disposal Method:

o The standard and recommended method for the final disposal of pharmaceutical waste
like N-Desmethylvenlafaxine is high-temperature incineration by a licensed hazardous
waste management facility.[4][5] This method ensures the complete destruction of the
active pharmaceutical ingredient.

Quantitative Data Summary
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Parameter Data Source

H302: Harmful if
GHS Hazard Statements swallowedH319: Causes [1]

serious eye irritation

Signal Word Warning [1]

P264: Wash skin thoroughly
after handling.P270: Do not
eat, drink or smoke when using
this product.P280: Wear
protective gloves/ eye
protection/ face
protection.P301 + P312: IF
SWALLOWED: Call a POISON
Precautionary Statements CENTER/doctor if you feel [1]
unwell.P305 + P351 + P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.P337 + P313:
If eye irritation persists: Get

medical advice/ attention.

Not effectively removed by
_ wastewater treatment plants;
Environmental Fate _ [21[3]
potential for adverse effects on

aguatic organisms.

Experimental Protocols

There are no standard experimental protocols for the on-site neutralization or deactivation of N-
Desmethylvenlafaxine in a laboratory setting. Due to its chemical stability and potential for
hazardous byproducts, such procedures are not recommended. The accepted protocol is
disposal via a licensed hazardous waste contractor.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Desmethylvenlafaxine waste in a research environment.

Start: N-Desmethylvenlafaxine
Waste Generated

Is the original container empty?

Yes

Triple rinse the container with a

suitable solvent.

Dispose of rinsed container Collect rinsate as
as non-hazardous lab glass. hazardous waste.

Collect waste in a designated,
labeled hazardous waste container.

Store container in a designated
hazardous waste accumulation area.

Request pickup from
Environmental Health & Safety (EHS).

Final Disposal:
Incineration by a licensed
hazardous waste vendor.
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Caption: N-Desmethylvenlafaxine Disposal Workflow

By following these procedures, research professionals can ensure the safe handling and
disposal of N-Desmethylvenlafaxine, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific EHS guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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